Cas no 155820-98-7 (1-(2-(Benzothiazol-2-ylthio)acetyl)-4-(4-chlorophenyl)semicarbazide)

• Product Name: 1-(2-(Benzothiazol-2-ylthio)acetyl)-4-(4-chlorophenyl)semicarbazide
• CAS No: 155820-98-7
• Molecular Formula: C₁₆H₁₃ClN₄O₂S₂
• Molecular Weight: 392.883019208908
• MDL: MFCD00170500
• CID: 4701932

1-(2-(Benzothiazol-2-ylthio)acetyl)-4-(4-chlorophenyl)semicarbazide Properties

Names and Identifiers

• 1-(2-(BENZOTHIAZOL-2-YLTHIO)ACETYL)-4-(4-CHLOROPHENYL)SEMICARBAZIDE
• 1-[[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]amino]-3-(4-chlorophenyl)urea
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-{[(4-chlorophenyl)carbamoyl]amino}acetamide

• MDL： MFCD00170500
• InChIKey： NBIKDAYHYQMPIX-UHFFFAOYSA-N
• Inchi： 1S/C16H13ClN4O2S2/c17-10-5-7-11(8-6-10)18-15(23)21-20-14(22)9-24-16-19-12-3-1-2-4-13(12)25-16/h1-8H,9H2,(H,20,22)(H2,18,21,23)
• SMILES： ClC1C=CC(=CC=1)NC(NNC(CSC1=NC2C=CC=CC=2S1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Heavy Atom Count: 25
• Complexity: 477
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas